Cas no 5088-91-5 (Methyl 6-Cyanonaphthalene-2-carboxylate)

• Product Name: Methyl 6-Cyanonaphthalene-2-carboxylate
• CAS No: 5088-91-5
• MF: C₁₃H₉NO₂
• MW: 211.216063261032
• MDL: MFCD08689891
• CID: 363840
• PubChem ID: 12433083
• Update Time: 2025-05-25

Methyl 6-Cyanonaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 6-cyano-, methyl ester
• methyl 6-cyanonaphthalene-2-carboxylate
• METHYL-6-CYANO NAPHTHALENE-2-CARBOXYLATE
• 6-Cyano-2-naphthalenecarboxylic acid,methyl ester
• 6-Cyano-2-naphthalincarbonsaeuremethylester
• 6-cyano-naphthalene-2-carboxylic acid methyl ester
• AB3945
• methyl 6-cyano-2-naphthoate
• 6-Cyano-2-naphthalenecarboxylic acid, methyl ester
• AKOS022650402
• methyl6-cyano-2-naphthoate
• 5088-91-5
• CS-0323024
• YACGNGQPYPCGOL-UHFFFAOYSA-N
• A1-30091
• AS-44740
• MFCD08689891
• DTXSID50498074
• SCHEMBL5566033
• DB-417626
• Methyl 6-Cyanonaphthalene-2-carboxylate

• MDL： MFCD08689891
• Inchi： 1S/C13H9NO2/c1-16-13(15)12-5-4-10-6-9(8-14)2-3-11(10)7-12/h2-7H,1H3
• InChI Key： YACGNGQPYPCGOL-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C2C=C(C#N)C=CC2=C1)=O

Computed Properties

• Exact Mass: 211.06300
• Monoisotopic Mass: 211.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 379.4±15.0 °C at 760 mmHg
• Flash Point: 183.5±7.1 °C
• PSA: 50.09000
• LogP: 2.49808
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 6-Cyanonaphthalene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 6-Cyanonaphthalene-2-carboxylate

Comprehensive Overview of Methyl 6-Cyanonaphthalene-2-carboxylate (CAS No. 5088-91-5)

Methyl 6-Cyanonaphthalene-2-carboxylate (CAS No. 5088-91-5) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a cyano group and ester functionality, makes it a versatile building block for heterocyclic chemistry. Recent trends in green chemistry and sustainable synthesis have amplified interest in this compound, as researchers explore its potential in catalytic reactions and low-waste production methods.

The compound’s naphthalene backbone contributes to its stability and reactivity, enabling applications in OLED materials and fluorescent probes. A surge in searches for "high-efficiency organic semiconductors" and "bioimaging agents" aligns with its properties, as studies highlight its electron-withdrawing capabilities. Analytical techniques like HPLC and NMR spectroscopy are critical for purity verification, ensuring compliance with industry standards for pharmaceutical-grade intermediates.

In the context of drug discovery, Methyl 6-Cyanonaphthalene-2-carboxylate serves as a precursor for kinase inhibitors and anti-inflammatory agents. Queries such as "small molecule APIs" and "scaffold diversification" reflect its relevance in medicinal chemistry. The compound’s solubility in polar solvents (e.g., DMSO, methanol) facilitates its use in combinatorial libraries, addressing the demand for "fragment-based drug design" solutions.

From an industrial perspective, optimizing large-scale synthesis of CAS 5088-91-5 remains a focus, with patents emphasizing cost-effective routes via Pd-catalyzed cyanation. Environmental concerns drive innovations in "solvent-free reactions" and "microwave-assisted synthesis," where this compound’s thermal stability proves advantageous. Regulatory guidelines for REACH compliance and ICH Q3D elemental impurities further underscore its safe handling protocols.

Emerging applications in photocatalysis and metal-organic frameworks (MOFs) have expanded its utility beyond traditional domains. Researchers investigating "energy storage materials" or "CO2 capture technologies" may find its structural motifs valuable. The compound’s crystallographic data (CCDC-deposited) aids in computational modeling, supporting virtual screening campaigns for targeted therapeutics.

To conclude, Methyl 6-Cyanonaphthalene-2-carboxylate (CAS 5088-91-5) bridges multiple scientific frontiers, from precision medicine to renewable energy. Its adaptability to modern synthetic challenges ensures sustained interest, while SEO analytics reveal growing queries around "multifunctional aromatic esters" and "naphthalene derivatives in material science." Continuous exploration of its properties will likely unlock further innovations across interdisciplinary fields.